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Compound of Interest

Compound Name:
2,2,11,11-

Tetradeuteriododecanedioic acid

Cat. No.: B1472726 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of 2,2,11,11-
tetradeuteriododecanedioic acid, an isotopically labeled variant of dodecanedioic acid. This

document outlines the foundational principles, experimental considerations, and precise

calculations required for the accurate determination of its molecular mass, a critical parameter

in various research and development applications, including metabolic studies,

pharmacokinetic analyses, and as an internal standard in mass spectrometry.

Foundational Chemical Information
Dodecanedioic acid, a dicarboxylic acid, possesses the molecular formula C12H22O4[1][2][3]

[4]. The deuterated analogue, 2,2,11,11-tetradeuteriododecanedioic acid, is synthesized by

replacing four specific hydrogen atoms with deuterium, a stable isotope of hydrogen. This

substitution imparts a distinct mass signature to the molecule without significantly altering its

chemical properties, making it an invaluable tool in analytical and metabolic research.

Calculation of Molecular Weight
The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.

The calculation for 2,2,11,11-tetradeuteriododecanedioic acid requires the precise atomic

weights of carbon, hydrogen, oxygen, and deuterium.
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Experimental Protocols: Atomic Weight Determination
The standard atomic weights of elements are determined by the International Union of Pure

and Applied Chemistry (IUPAC) and are based on the isotopic abundances of elements found

in terrestrial sources. For this calculation, the following standard atomic weights are utilized:

Carbon (C): The standard atomic weight of carbon is approximately 12.011 u[5].

Oxygen (O): The standard atomic weight of oxygen is approximately 15.999 u.

Hydrogen (H): The standard atomic weight of hydrogen is approximately 1.008 u.

Deuterium (D or ²H): Deuterium is a stable isotope of hydrogen with a nucleus containing

one proton and one neutron. Its atomic weight is approximately 2.014 u.

Molecular Formula Determination
The molecular formula for standard dodecanedioic acid is C12H22O4. In 2,2,11,11-
tetradeuteriododecanedioic acid, four hydrogen atoms are substituted with deuterium atoms.

Therefore, the molecular formula for the deuterated compound is C12H18D4O4.

Calculation Workflow
The logical workflow for the molecular weight calculation is illustrated in the diagram below.

This process involves summing the masses of all atoms in the molecular formula of the

deuterated compound.
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Atomic Weights Molecular Formula: C12H18D4O4

Carbon (C)
12.011 u

12 x C
144.132 u

Hydrogen (H)
1.008 u

18 x H
18.144 u

Oxygen (O)
15.999 u

4 x O
63.996 u

Deuterium (D)
2.014 u

4 x D
8.056 u

Molecular Weight
234.328 u

Click to download full resolution via product page

Caption: Molecular weight calculation workflow.

Data Presentation
The following table summarizes the quantitative data used to determine the molecular weight of

2,2,11,11-tetradeuteriododecanedioic acid and compares it to the non-deuterated form.
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Component
Standard Dodecanedioic
Acid (C12H22O4)

2,2,11,11-
Tetradeuteriododecanedioi
c Acid (C12H18D4O4)

Atomic Components

Carbon (C)
12 atoms x 12.011 u = 144.132

u

12 atoms x 12.011 u = 144.132

u

Hydrogen (H) 22 atoms x 1.008 u = 22.176 u 18 atoms x 1.008 u = 18.144 u

Deuterium (D) 0 atoms 4 atoms x 2.014 u = 8.056 u

Oxygen (O) 4 atoms x 15.999 u = 63.996 u 4 atoms x 15.999 u = 63.996 u

Total Molecular Weight 230.304 u 234.328 u

The calculated molecular weight of 2,2,11,11-tetradeuteriododecanedioic acid is 234.328 u.

The molecular weight of standard dodecanedioic acid is approximately 230.30 g/mol . The

increase in mass is a direct result of the substitution of four protons with four deuterons (each

containing a proton and a neutron).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1472726#2-2-11-11-tetradeuteriododecanedioic-
acid-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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